Cas no 1027169-53-4 (2-bromo-5-chloro-1,3-thiazole-4-carboxylic acid)
1027169-53-4 structure
Product Name:2-bromo-5-chloro-1,3-thiazole-4-carboxylic acid
CAS No:1027169-53-4
MF:C4HBrClNO2S
MW:242.478237867355
MDL:MFCD16615256
CID:1088746
PubChem ID:11379522
Update Time:2025-04-20
2-bromo-5-chloro-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-5-chlorothiazole-4-carboxylic acid
- 2-bromo-5-chloro-1,3-thiazole-4-carboxylic acid
- CRB16953
- DB-251381
- 1027169-53-4
- SCHEMBL16396526
- 2-bromo-5-chlorothiazole-4-carboxylicacid
- AKOS015958329
- C4HBrClNO2S
- YPVLHDUANVJQBW-UHFFFAOYSA-N
- F2158-0661
- EN300-236569
- CS-0241704
-
- MDL: MFCD16615256
- Inchi: 1S/C4HBrClNO2S/c5-4-7-1(3(8)9)2(6)10-4/h(H,8,9)
- InChI Key: YPVLHDUANVJQBW-UHFFFAOYSA-N
- SMILES: BrC1=NC(C(=O)O)=C(S1)Cl
Computed Properties
- Exact Mass: 240.85999g/mol
- Monoisotopic Mass: 240.85999g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 78.4Ų
2-bromo-5-chloro-1,3-thiazole-4-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-bromo-5-chloro-1,3-thiazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM277179-1g |
2-Bromo-5-chlorothiazole-4-carboxylic acid |
1027169-53-4 | 95% | 1g |
$748 | 2023-01-08 | |
| eNovation Chemicals LLC | D297789-1g |
2-bromo-5-chlorothiazole-4-carboxylic acid |
1027169-53-4 | 95% | 1g |
$950 | 2024-05-24 | |
| TRC | B417125-10mg |
2-Bromo-5-chloro-1,3-thiazole-4-carboxylic Acid |
1027169-53-4 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B417125-50mg |
2-Bromo-5-chloro-1,3-thiazole-4-carboxylic Acid |
1027169-53-4 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B417125-100mg |
2-Bromo-5-chloro-1,3-thiazole-4-carboxylic Acid |
1027169-53-4 | 100mg |
$ 275.00 | 2022-06-07 | ||
| Enamine | EN300-236569-0.05g |
2-bromo-5-chloro-1,3-thiazole-4-carboxylic acid |
1027169-53-4 | 95% | 0.05g |
$149.0 | 2024-06-19 | |
| Enamine | EN300-236569-0.1g |
2-bromo-5-chloro-1,3-thiazole-4-carboxylic acid |
1027169-53-4 | 95% | 0.1g |
$221.0 | 2024-06-19 | |
| Enamine | EN300-236569-0.25g |
2-bromo-5-chloro-1,3-thiazole-4-carboxylic acid |
1027169-53-4 | 95% | 0.25g |
$315.0 | 2024-06-19 | |
| Enamine | EN300-236569-0.5g |
2-bromo-5-chloro-1,3-thiazole-4-carboxylic acid |
1027169-53-4 | 95% | 0.5g |
$501.0 | 2024-06-19 | |
| Enamine | EN300-236569-1.0g |
2-bromo-5-chloro-1,3-thiazole-4-carboxylic acid |
1027169-53-4 | 95% | 1.0g |
$642.0 | 2024-06-19 |
2-bromo-5-chloro-1,3-thiazole-4-carboxylic acid Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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